6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(tert-butyl)benzoate

• IUPAC Name: [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-tert-butylbenzoate
• InChI: InChI=1S/C21H21NO4S2/c1-13-11-27-20(22-13)28-12-16-9-17(23)18(10-25-16)26-19(24)14-5-7-15(8-6-14)21(2,3)4/h5-11H,12H2,1-4H3
• InChI Key: RWAXQYSPLBMOIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C21H21NO4S2
• Molecular Weight: 415.5 g/mol
• CAS No.: 896302-37-7

Description

6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(tert-butyl)benzoate is a useful research compound. Its molecular formula is C21H21NO4S2 and its molecular weight is 415.52. The purity is usually 95%.
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Mechanism of Action

Target of Action

The compound contains a thiazole ring, which is a common structural motif in many biologically active compounds . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .

Mode of Action

The mode of action of a compound depends on its specific targets. Thiazole derivatives can interact with their targets in various ways, leading to changes in cellular processes . .

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways depending on their specific targets . .

Result of Action

The result of a compound’s action depends on its specific targets and mode of action. Thiazole derivatives can have various molecular and cellular effects . .